N-benzyl-5-[(dimethylamino)sulfonyl]-2-fluorobenzamide

• IUPAC Name: N-benzyl-5-(dimethylsulfamoyl)-2-fluorobenzamide
• InChI: InChI=1S/C16H17FN2O3S/c1-19(2)23(21,22)13-8-9-15(17)14(10-13)16(20)18-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key: VYQZZWKVQQPMLE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)F)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C16H17FN2O3S
• Molecular Weight: 336.4 g/mol

Description

N-benzyl-5-[(dimethylamino)sulfonyl]-2-fluorobenzamide, also known as BDA-410, is a small molecule inhibitor that has been used in scientific research for its potential therapeutic properties. This compound has been found to have a high affinity for a specific protein target, which makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

N-benzyl-5-[(dimethylamino)sulfonyl]-2-fluorobenzamide works by inhibiting the activity of a specific protein target, which is involved in various cellular processes. This inhibition leads to a decrease in the activity of downstream signaling pathways, which can ultimately result in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, depending on the specific cell type and tissue being studied. In cancer cells, this compound has been found to inhibit cell growth and induce apoptosis (programmed cell death). In immune cells, this compound has been found to inhibit the production of pro-inflammatory cytokines, which can contribute to the development of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-5-[(dimethylamino)sulfonyl]-2-fluorobenzamide in lab experiments is its high affinity for a specific protein target, which makes it a useful tool for studying the role of this protein in various cellular processes. However, one limitation of using this compound is its potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-benzyl-5-[(dimethylamino)sulfonyl]-2-fluorobenzamide in scientific research. One potential application is in the development of novel cancer therapies, as this compound has been found to inhibit the growth of various cancer cell types. Another potential application is in the treatment of autoimmune disorders, as this compound has been found to inhibit the production of pro-inflammatory cytokines. Additionally, further research is needed to better understand the potential off-target effects of this compound and to develop more specific inhibitors of the target protein.

Synthesis Methods

The synthesis of N-benzyl-5-[(dimethylamino)sulfonyl]-2-fluorobenzamide involves a multi-step process that begins with the reaction between 2-fluoroaniline and benzaldehyde to form N-benzyl-2-fluoroaniline. This intermediate product is then reacted with dimethyl sulfone and sodium hydride to form this compound.

Scientific Research Applications

N-benzyl-5-[(dimethylamino)sulfonyl]-2-fluorobenzamide has been used in scientific research to investigate its potential therapeutic properties. This compound has been found to have a high affinity for a specific protein target, which makes it a promising candidate for the treatment of various diseases, such as cancer, inflammation, and autoimmune disorders.